Cas no 2168930-56-9 (4-(3-fluorophenyl)bicyclo2.1.1hexane-2-carboxylic acid)

• Product Name: 4-(3-fluorophenyl)bicyclo2.1.1hexane-2-carboxylic acid
• CAS No: 2168930-56-9
• MF: C₁₃H₁₃FO₂
• MW: 220.239527463913
• CID: 6122355
• PubChem ID: 165576172
• Update Time: 2025-05-20

4-(3-fluorophenyl)bicyclo2.1.1hexane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-fluorophenyl)bicyclo2.1.1hexane-2-carboxylic acid
• 4-(3-fluorophenyl)bicyclo[2.1.1]hexane-2-carboxylic acid
• 2168930-56-9
• EN300-1572803

• Inchi： 1S/C13H13FO2/c14-10-3-1-2-9(4-10)13-5-8(6-13)11(7-13)12(15)16/h1-4,8,11H,5-7H2,(H,15,16)
• InChI Key： AYMHJAIPYUGGQM-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C12CC(C(=O)O)C(C1)C2

Computed Properties

• Exact Mass: 220.08995782g/mol
• Monoisotopic Mass: 220.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 4-(3-fluorophenyl)bicyclo2.1.1hexane-2-carboxylic acid

Introduction to 4-(3-fluorophenyl)bicyclo2.1.1hexane-2-carboxylic acid (CAS No. 2168930-56-9)

4-(3-fluorophenyl)bicyclo2.1.1hexane-2-carboxylic acid, identified by the chemical formula CAS No. 2168930-56-9, is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This bicyclic molecule features a fused ring system consisting of a cyclohexane ring and a benzene ring, with a fluorine substituent on the phenyl ring and a carboxylic acid functional group at the bridgehead position. The presence of these structural elements imparts distinct physicochemical properties and biological activities, making it a valuable scaffold for drug discovery and development.

The compound's rigid bicyclic core provides stability and modularity, which are critical attributes for designing molecules with enhanced binding affinity and selectivity. The 3-fluorophenyl moiety, in particular, is known to influence electronic properties and metabolic stability, often serving as a key pharmacophore in small-molecule drugs. The carboxylic acid group at the bridgehead not only contributes to solubility but also offers opportunities for further derivatization, enabling the synthesis of analogs with tailored biological profiles.

Recent advancements in computational chemistry and structure-based drug design have highlighted the potential of 4-(3-fluorophenyl)bicyclo2.1.1hexane-2-carboxylic acid as a lead compound for addressing various therapeutic targets. For instance, studies have demonstrated its utility in modulating enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). The fluorine atom's electron-withdrawing effect can enhance interactions with specific amino acid residues in enzyme active sites, potentially leading to more potent and selective inhibitors.

In addition to its applications in enzyme inhibition, this compound has shown promise in the development of ligands for G protein-coupled receptors (GPCRs). GPCRs are integral membrane proteins that mediate a vast array of physiological processes, making them prime targets for therapeutic intervention. The rigid bicyclic scaffold of 4-(3-fluorophenyl)bicyclo2.1.1hexane-2-carboxylic acid facilitates precise alignment with receptor binding pockets, while the fluorophenyl group can engage in critical hydrogen bonding or hydrophobic interactions. Such features are essential for achieving high affinity and selectivity, which are crucial for minimizing side effects.

Recent preclinical studies have explored the pharmacokinetic properties of derivatives derived from 4-(3-fluorophenyl)bicyclo2.1.1hexane-2-carboxylic acid, revealing insights into their absorption, distribution, metabolism, excretion (ADME) profiles. The presence of the carboxylic acid group allows for potential prodrug strategies or conjugation with targeting moieties, enhancing bioavailability or tissue specificity. Furthermore, the fluorine substituent has been shown to improve metabolic stability by resisting oxidative degradation, a common challenge in drug development.

The synthesis of 4-(3-fluorophenyl)bicyclo2.1.1hexane-2-carboxylic acid presents both challenges and opportunities for synthetic chemists. Traditional approaches often involve multi-step sequences involving cyclization reactions and functional group transformations. However, recent innovations in catalytic methods have enabled more efficient routes to this scaffold, reducing costs and improving scalability. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling and copper-mediated cyclizations, have been particularly effective in constructing the complex fused ring system.

The versatility of 4-(3-fluorophenyl)bicyclo2.1.1hexane-2-carboxylic acid extends beyond its role as an intermediate in drug discovery; it also serves as a valuable tool for mechanistic studies in organic chemistry. Its unique structure allows researchers to probe reaction mechanisms involving strained rings and heteroatom substitution patterns under mild conditions. Such studies contribute to our fundamental understanding of chemical reactivity and inform strategies for designing more robust synthetic pathways.

The growing interest in fluorinated compounds stems from their widespread presence in approved drugs due to their ability to modulate pharmacokinetic properties and improve therapeutic efficacy. 4-(3-fluorophenyl)bicyclo2.1.1hexane-2-carboxylic acid exemplifies this trend by integrating multiple pharmacologically relevant features into a single molecular entity. Its potential as an antiviral agent has also been explored recently, with preliminary data suggesting interactions with viral proteases or polymerases that could disrupt pathogenic cycles.

In conclusion,4-(3-fluorophenyl)bicyclo2.1.1hexane-2-carboxylic acid (CAS No: 2168930-56-9) represents a promising candidate for further exploration in medicinal chemistry and chemical biology research programs worldwide Its unique structural attributes combined with recent advances in synthetic methodologies make it an attractive scaffold for developing novel therapeutics addressing unmet medical needs.